Cas no 1806448-30-5 (Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate)

• Product Name: Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate
• CAS No: 1806448-30-5
• MF: C₁₁H₁₀Cl₂O₃
• MW: 261.101301670074
• CID: 4950366
• Update Time: 2025-06-08

Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate

• Inchi： 1S/C11H10Cl2O3/c1-16-11(15)8-3-2-7(10(13)5-8)4-9(14)6-12/h2-3,5H,4,6H2,1H3
• InChI Key： WEUHLZPSMQCKTE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(=O)OC)C=CC=1CC(CCl)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.6
• Topological Polar Surface Area: 43.4

Additional information on Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate

Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806448-30-5): A Comprehensive Overview

Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate, identified by its CAS number 1806448-30-5, is a significant compound in the realm of organic chemistry and pharmaceutical research. This compound, characterized by its complex structural framework, has garnered attention due to its potential applications in the synthesis of bioactive molecules and its role in advanced chemical methodologies.

The molecular structure of Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate consists of a benzoate core substituted with chloro and oxopropyl groups. This unique arrangement imparts distinct chemical properties that make it a valuable intermediate in the development of novel therapeutic agents. The presence of multiple chlorine atoms enhances its reactivity, making it a versatile building block for further functionalization.

In recent years, there has been a surge in research focusing on the development of innovative synthetic routes for complex organic molecules. Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate has emerged as a key intermediate in these efforts, particularly in the synthesis of heterocyclic compounds that exhibit significant pharmacological activity. The compound's ability to undergo various transformations, such as nucleophilic substitution and condensation reactions, makes it an indispensable tool for synthetic chemists.

One of the most compelling aspects of Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate is its role in the development of new pharmaceuticals. Researchers have leveraged its structural features to design molecules with enhanced binding affinity and selectivity towards target enzymes and receptors. For instance, derivatives of this compound have shown promise in the treatment of inflammatory diseases and neurological disorders. The chloro substituents, in particular, play a crucial role in modulating the electronic properties of the molecule, thereby influencing its biological activity.

The synthesis of Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate involves multi-step reactions that require precise control over reaction conditions. Advanced catalytic systems and green chemistry principles have been employed to optimize these processes, ensuring high yields and minimal environmental impact. The compound's stability under various conditions also makes it suitable for large-scale production, which is essential for industrial applications.

Recent studies have highlighted the importance of Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate in the field of medicinal chemistry. Researchers have demonstrated its utility in the design of kinase inhibitors, which are critical for treating cancers and other chronic diseases. The benzoate moiety provides a scaffold that can be easily modified to target specific kinases, while the chloro and oxopropyl groups enhance binding interactions with biological targets. This has led to the discovery of several lead compounds that are currently undergoing further investigation.

The compound's versatility extends beyond pharmaceutical applications. It has also been explored in materials science, where its unique structural features contribute to the development of advanced polymers and coatings. The ability to incorporate functional groups into polymers derived from Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate allows for tailored material properties, such as improved thermal stability and mechanical strength.

In conclusion, Methyl 3-chloro-4-(3-chloro-2-oxopropyl)benzoate (CAS No. 1806448-30-5) is a multifaceted compound with significant potential in both pharmaceuticals and materials science. Its complex structure and reactivity make it a valuable intermediate for synthetic chemists, while its biological activity positions it as a key player in drug discovery efforts. As research continues to uncover new applications for this compound, its importance is likely to grow even further.